Cas no 10399-13-0 (Methyl 2-Cyclohexyl-2-hydroxyphenylacetate)

Methyl 2-Cyclohexyl-2-hydroxyphenylacetate Properties

Names and Identifiers

• Methyl 2-cyclohexyl-2-hydroxy-2-phenylacetate
• Methyl 2-cyclohexyl-2-hydroxyphenylacetate
• Cyclohexylmandelic Acid Methyl Ester
• Methyl 2-Cyclohexyl-
• METHYL 2-CYCLOHEXYL-2-HYDROXY-PHENYLACETATE
• Methyl cyclohexylphenylglycolate
• α-Cyclohexylmandelic acid methyl ester
• Methyl α-cyclohexyl-alpha-hydroxybenzenacetate
• UNII-3B92G18V2B
• Z3093895972
• Methyl cyclohexyl mandelate
• MFCD00269807
• FT-0628700
• methyl2-cyclohexyl-2-hydroxy-2-phenylacetate
• SPTZOODMHSABLY-UHFFFAOYSA-N
• Methyl (RS)-2-Cyclohexyl-2-hydroxy-2-phenylacetate; Phenylcyclohexylglycolic Acid Methyl Ester; Oxybutynin Related Compound B
• EN300-18557135
• BCP12174
• 10399-13-0
• 3B92G18V2B
• Methyl (RS)-2-Cyclohexyl-2-hydroxy-2-phenylacetate (Phenylcyclohexylglycolic Acid Methyl Ester)
• AS-19702
• CS-0214633
• Q27256996
• DTXSID60864261
• METHYL .ALPHA.-CYCLOHEXYLMANDELATE
• Methyl alpha-cyclohexylmandelate
• AC-24404
• methyl 2-(6-cyclohexyl-6-hydroxycyclohexa-2,4-dien-1-yl)acetate
• AKOS015914952
• METHYL .ALPHA.-CYCLOHEXYL-.ALPHA.-PHENYLGLYCOLATE
• EINECS 233-862-3
• D95815
• A800870
• W-108833
• BENZENEACETIC ACID, .ALPHA.-CYCLOHEXYL-.ALPHA.-HYDROXY-, METHYL ESTER
• NS00053034
• METHYL ESTER OF PHENYLCYCLOHEXYLGLYCOLIC ACID
• methyl alpha-cyclohexyl-alpha-hydroxybenzeneacetate
• Methyl 2-Hydroxy-2-cyclohexyl-2-phenylacetate
• (+/-)-METHYL CYCLOHEXYLPHENYLGLYCOLATE
• SCHEMBL1610849
• STL581863
• Methyl 2-Cyclohexyl-2-hydroxyphenylacetate
• methyl cyclohexyl(hydroxy)phenylacetate
• methyl 2-cyclohexyl-2-hydroxy-2-phenylacetate
• CYCLOHEXYLMANDELIC ACID METHYL ESTER
• +Expand

• MDL： MFCD00269807
• InChIKey： SPTZOODMHSABLY-UHFFFAOYSA-N
• Inchi： 1S/C15H20O3/c1-18-14(16)15(17,12-8-4-2-5-9-12)13-10-6-3-7-11-13/h2,4-5,8-9,13,17H,3,6-7,10-11H2,1H3
• SMILES： COC(=O)C(C1=CC=CC=C1)(C2CCCCC2)O

Computed Properties

• Exact Mass: 248.14100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 248.141
• Heavy Atom Count: 18
• Complexity: 278
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• LogP: 2.62750
• PSA: 46.53000
• Refractive Index: 1.54
• Boiling Point: 373.4 °C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 152.9 °C
• Color/Form: White crystalline solid
• Solubility: Not available
• Density: 1.13

Methyl 2-Cyclohexyl-2-hydroxyphenylacetate Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303+H313+H333
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

Methyl 2-Cyclohexyl-2-hydroxyphenylacetate Customs Data

• HS CODE：2918199090
• Customs Data：

  China Customs Code:

  2918199090

  Overview:

  HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%